Cas no 93918-94-6 (Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester)

Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester structure
93918-94-6 structure
Product Name:Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester
CAS No:93918-94-6
MF:C23H46O2S
MW:386.675146579742
CID:811615
PubChem ID:3022908
Update Time:2025-04-19

Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester
    • 2-ethylhexyl 3-(dodecylthio)propionate
    • 2-ethylhexyl 3-dodecylsulfanylpropanoate
    • 2-ETHYLHEXYL 3-(DODECYLSULFANYL)PROPANOATE
    • 93918-94-6
    • DTXSID20917141
    • EINECS 299-976-0
    • NS00065198
    • Inchi: 1S/C23H46O2S/c1-4-7-9-10-11-12-13-14-15-16-19-26-20-18-23(24)25-21-22(6-3)17-8-5-2/h22H,4-21H2,1-3H3
    • InChI Key: IHZZQTXEGJYUKL-UHFFFAOYSA-N
    • SMILES: S(CCC(=O)OCC(CC)CCCC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 386.32185188g/mol
  • Monoisotopic Mass: 386.32185188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 21
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 51.6Ų
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